Cas no 2680830-84-4 (tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate
• CAS No: 2680830-84-4
• MF: C₁₃H₂₀ClN₃O₂
• MW: 285.769802093506
• CID: 5635222
• PubChem ID: 165908064
• Update Time: 2025-05-19

tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680830-84-4
• tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate
• EN300-28287160

• Inchi： 1S/C13H20ClN3O2/c1-12(2,3)8-7-9(14)16-10(15-8)17-11(18)19-13(4,5)6/h7H,1-6H3,(H,15,16,17,18)
• InChI Key： IONSTFOWIKXJEY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)(C)C)=NC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.1244046g/mol
• Monoisotopic Mass: 285.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate

Introduction to Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate (CAS No. 2680830-84-4)

Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680830-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its tert-butyl and chloropyrimidine substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrimidine core of Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate is a key pharmacophore that interacts with various biological targets, including enzymes and receptors. Pyrimidine derivatives have been extensively studied for their roles in medicinal chemistry, with numerous examples demonstrating their efficacy as antiviral, anticancer, and antimicrobial agents. The presence of a chlorine atom at the 6-position enhances the electrophilicity of the ring, facilitating further functionalization and enabling the synthesis of more complex derivatives. This feature is particularly useful in cross-coupling reactions, which are fundamental to modern drug discovery.

The carbamate moiety in the name of this compound indicates the presence of a carbamate functional group (-NHCOO-R), which is known for its stability and versatility in biological systems. Carbamates are commonly used in pharmaceuticals due to their ability to act as acetylcholinesterase inhibitors, which has implications for treating neurodegenerative diseases such as Alzheimer's. Additionally, the tert-butyl group at the nitrogen position provides steric hindrance, influencing both the compound's solubility and its interaction with biological targets. This structural characteristic can be exploited to optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

Recent advancements in synthetic methodologies have enabled more efficient access to complex pyrimidine derivatives like Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have become indispensable tools in constructing the desired molecular frameworks with high precision. These techniques allow for the introduction of multiple substituents in a controlled manner, which is crucial for achieving the desired biological activity. For instance, recent studies have highlighted the use of palladium-catalyzed borylation followed by Suzuki-Miyaura coupling as an effective strategy for incorporating aryl groups into pyrimidine scaffolds.

The pharmaceutical industry has shown particular interest in Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate due to its potential as a lead compound for drug development. Researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The combination of a chloropyrimidine ring with a carbamate functional group creates a versatile platform for further derivatization, allowing chemists to fine-tune the molecule's properties for specific therapeutic applications. For example, modifications at the 5-position or 3-position of the pyrimidine ring can alter binding interactions with target proteins, potentially enhancing efficacy or selectivity.

In agrochemical research, pyrimidine-based compounds are also valued for their activity against pests and pathogens. The structural motifs present in Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate make it a promising candidate for developing novel pesticides that target essential biological processes in plants or microorganisms. The chlorine substituent at the 6-position can be particularly important for enhancing lipophilicity and improving membrane permeability, which are critical factors for bioactivity in an agrochemical context. Furthermore, recent studies have demonstrated that pyrimidine derivatives can exhibit herbicidal properties by interfering with key enzymatic pathways involved in plant growth regulation.

The synthesis of Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps typically include nucleophilic substitution reactions to introduce the carbamate group and subsequent functionalization at the pyrimidine ring to achieve the desired substitution pattern. Advances in flow chemistry have also enabled continuous production processes for such compounds, improving scalability and reducing waste generation. These innovations align with broader trends toward sustainable manufacturing practices in the chemical industry.

The biological evaluation of Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate has revealed intriguing properties that warrant further investigation. In vitro assays have shown potential activity against certain cancer cell lines by inhibiting proliferation or inducing apoptosis. Additionally, preliminary data suggest that this compound may modulate immune responses by interacting with receptors or signaling pathways involved in inflammation regulation. Such findings underscore its therapeutic potential and justify continued exploration through preclinical studies.

Future research directions may focus on optimizing synthetic routes to improve accessibility while exploring novel derivatives through structure-based drug design principles. Computational modeling techniques can play a crucial role here by predicting how different substituents will influence binding affinity and pharmacokinetic profiles. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify promising candidates more efficiently.

In conclusion,Tert-butyl N-(4-tert-butyl-6-chloropyrimidin-2-yl)carbamate (CAS No. 2680830-84-4) represents an exciting opportunity for innovation across pharmaceuticals and agrochemicals alike Its unique structural features offer multiple avenues for functionalization while presenting clear advantages from both synthetic accessibility